N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide

• IUPAC Name: N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• InChI: InChI=1S/C17H19NOS/c19-17(14-10-11-5-6-12(14)9-11)18-15-7-8-20-16-4-2-1-3-13(15)16/h1-6,11-12,14-15H,7-10H2,(H,18,19)
• InChI Key: ZIVWOLKXHXVHDY-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=CC=CC=C2C1NC(=O)C3CC4CC3C=C4
• Molecular Formula: C17H19NOS
• Molecular Weight: 285.4 g/mol

Description

N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, also known as DHTC, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide involves the activation of the caspase pathway, which is responsible for initiating apoptosis in cells. N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been shown to increase the activity of caspase-3 and caspase-9, which are key enzymes in the pathway.
Biochemical and Physiological Effects
In addition to its potential anti-cancer effects, N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has also been studied for its effects on other physiological processes. Research has shown that N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide can inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. This suggests that N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide may have potential applications in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of studying N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide in the laboratory is that it is a relatively stable compound that can be easily synthesized. However, one limitation is that it is not yet clear how well the effects observed in cell culture will translate to in vivo models.

Future Directions

Future research on N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide could focus on several areas, including:
1. Further elucidation of the mechanism of action of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide, particularly with regards to its effects on the caspase pathway.
2. Investigation of the potential anti-cancer effects of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide in animal models.
3. Exploration of the potential therapeutic applications of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide in neurological disorders.
4. Development of new synthesis methods for N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide that are more efficient and scalable.
5. Investigation of the potential toxic effects of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide on human cells and tissues.
Conclusion
N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide is a promising compound that has been studied for its potential therapeutic applications. While much remains to be learned about its mechanism of action and potential side effects, N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide represents a promising area of research for the development of new cancer treatments and treatments for neurological disorders.

Synthesis Methods

The synthesis of N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide involves several steps, including the reaction of 2-cyclohexen-1-one with thiourea to form 2-thiohydantoin, which is then reacted with 2,3-dihydrothiophene to form N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide. The process is complex and requires careful control of reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide has been studied for its potential therapeutic applications, particularly in the treatment of cancer. Research has shown that N-(3,4-dihydro-2H-thiochromen-4-yl)bicyclo[2.2.1]hept-5-ene-2-carboxamide can induce apoptosis, or programmed cell death, in cancer cells. This makes it a promising candidate for the development of new cancer treatments.